Cas no 2786-28-9 (5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one)

• Product Name: 5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one
• CAS No: 2786-28-9
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 1094675
• PubChem ID: 12957836
• Update Time: 2025-04-24

5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one
• 5-chloro-3-methyl-1,3-benzothiazol-2-one
• 5-Chloro-3-methyl-2(3h)-benzothiazolone
• 5-Chloro-3-methyl-1,3-benzothiazol-2(3H)-one
• 5-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-one
• 2(3H)-Benzothiazolone, 5-chloro-3-methyl-
• 5-Chloro-3-methyl-2-benzothiazolinone
• DB-155223
• DTXSID20513985
• SCHEMBL4199934
• 5-Chloro-3-methyl-1,3-benzthiazol-2(3H)-one
• VRAWIDGVBVJBIU-UHFFFAOYSA-N
• 2786-28-9

• Inchi： 1S/C8H6ClNOS/c1-10-6-4-5(9)2-3-7(6)12-8(10)11/h2-4H,1H3
• InChI Key： VRAWIDGVBVJBIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C(=O)S2

Computed Properties

• Exact Mass: 198.9858627g/mol
• Monoisotopic Mass: 198.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one

5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one: A Comprehensive Overview

5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one, also known by its CAS number 2786-28-9, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule is characterized by a benzo[d]thiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The presence of a chlorine atom at the 5-position and a methyl group at the 3-position introduces additional functional complexity, making this compound a subject of interest for both academic and industrial research.

The synthesis of 5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one involves a series of carefully designed chemical reactions, often employing multi-step strategies to achieve the desired product. Recent advancements in synthetic methodologies have enabled more efficient and selective pathways for constructing such heterocyclic compounds. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions, thereby enhancing yield and purity. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS 2786-28-9.

The structural uniqueness of 5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one has led to its exploration in various applications. One notable area is its potential role in pharmacology, where heterocyclic compounds are often utilized as scaffolds for drug discovery. Recent studies have investigated the compound's ability to modulate key biological targets, such as enzymes and receptors, which are implicated in diseases like cancer and neurodegenerative disorders. For example, researchers have reported that derivatives of this compound exhibit promising anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, 5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one has also been studied for its electronic properties. The thiazole ring system is known for its ability to participate in conjugation, which can influence the molecule's optical and electronic characteristics. Recent research has focused on incorporating this compound into materials science applications, such as organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups like chlorine can further modulate these properties, making the compound a valuable building block for advanced materials.

The study of CAS 2786-28-9 has also extended into analytical chemistry, where it serves as a reference standard for chromatographic and spectroscopic analyses. Its well-defined structure and distinct spectral features make it an ideal candidate for calibrating instruments used in quality control and forensic investigations. Moreover, recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled more precise characterization of this compound, further enhancing its utility in research settings.

In conclusion, 5-Chloro-3-methylbenzo[d]thiazol-2(3H)-one, with its CAS number 2786-28-9, represents a versatile compound with diverse applications across multiple scientific disciplines. From synthetic chemistry to pharmacology and materials science, this molecule continues to be a focal point for researchers seeking innovative solutions to complex problems. As new findings emerge from ongoing studies, the significance of this compound is expected to grow further, solidifying its position as an essential entity in modern chemical research.